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Compound of Interest

Compound Name:
N-(4-Amino-5-methoxy-2-

methylphenyl)benzamide

Cat. No.: B1216815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identity, properties,

and synthesis of Fast Violet B base. This compound is a key intermediate in the production of

Fast Violet B salt, a diazonium salt widely used as a chromogenic reagent in histochemistry

and analytical chemistry.

Chemical Identity and Nomenclature
Fast Violet B base is an aromatic amine. It is crucial to distinguish it from its corresponding

diazonium salt, "Fast Violet B salt," which is derived from the base. The primary application of

Fast Violet B base is as a precursor in the synthesis of this salt.[1]

Table 1: Chemical Identifiers for Fast Violet B Base
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Identifier Value

Chemical Name
N-(4-Amino-5-methoxy-2-

methylphenyl)benzamide

Synonyms
4-Benzoylamino-2-methoxy-5-

methylbenzeneamine, Azoic Diazo No. 41

CAS Number 99-21-8

EC Number 202-740-1

Colour Index Number 37165

PubChem Substance ID 24852011

Table 2: Molecular and Physicochemical Properties of Fast Violet B Base

Property Value

Molecular Formula C₁₅H₁₆N₂O₂

Molecular Weight 256.30 g/mol

Appearance White to beige powder[2]

Melting Point 185-188 °C

λmax 297 nm

SMILES String COc1cc(NC(=O)c2ccccc2)c(C)cc1N

InChI Key VENDXQNWODZJGB-UHFFFAOYSA-N[3]

Experimental Protocols
Synthesis of Fast Violet B Base
A common method for the synthesis of N-arylbenzamides involves the acylation of an aromatic

amine with benzoyl chloride. The following protocol is adapted from the synthesis of a

structurally similar compound, N-(4-methoxy-2-methyl-phenyl)benzamide.[4] The key starting

material for Fast Violet B base would be 4-amino-5-methoxy-2-methylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.usbio.net/biochemicals/276856/Fast%20Violet%20B%2C%20Dye%20Content%2085%25/data-sheet
https://cymitquimica.com/products/10-F547033/99-21-8/n-4-amino-5-methoxy-2-methylphenylbenzamide/
https://www.chemicalbook.com/synthesis/n-4-methoxy-2-methyl-phenyl-benzamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

4-amino-5-methoxy-2-methylaniline

Benzoyl chloride

Dichloromethane (CH₂Cl₂)

Triethylamine (Et₃N)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

2N Hydrochloric acid (HCl)

Toluene

Procedure:

Dissolve 4-amino-5-methoxy-2-methylaniline and triethylamine (2 equivalents) in

dichloromethane.

Slowly add benzoyl chloride (1.5 equivalents) dropwise to the solution.

Stir the reaction mixture at room temperature for 16 hours.

Add a saturated aqueous NaHCO₃ solution to the reaction mixture and separate the organic

layer.

Wash the aqueous layer with dichloromethane.

Combine the organic layers and wash with a 2N HCl solution.

Concentrate the organic phase under vacuum.

Recrystallize the resulting residue from toluene to yield N-(4-Amino-5-methoxy-2-
methylphenyl)benzamide (Fast Violet B base).
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Diazotization of Fast Violet B Base to Form Fast Violet B
Salt
Fast Violet B base is converted to its corresponding diazonium salt, Fast Violet B salt, through

diazotization. This is a standard reaction for aromatic amines. The resulting diazonium salt is

the active component used in staining procedures.

General Procedure:

Dissolve Fast Violet B base in a cold aqueous acidic solution (e.g., hydrochloric acid).

Cool the solution in an ice bath to 0-5 °C.

Slowly add a cold aqueous solution of sodium nitrite (NaNO₂) with constant stirring.

Maintain the temperature below 5 °C throughout the addition.

The resulting solution contains the 4-benzoylamino-2-methoxy-5-methylbenzenediazonium

ion, which is the key component of Fast Violet B salt. This diazonium salt solution is typically

used immediately in subsequent coupling reactions.

Diagrams
Chemical Structure of Fast Violet B Base

Click to download full resolution via product page

Caption: 2D Structure of Fast Violet B Base.
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Synthesis Workflow of Fast Violet B Base

4-amino-5-methoxy-2-methylaniline
+ Benzoyl Chloride

Acylation in CH2Cl2
with Et3N

1. Reactants

Aqueous Workup
(NaHCO3, HCl)

2. Reaction

Recrystallization
(Toluene)

3. Isolation

Fast Violet B Base
(N-(4-Amino-5-methoxy-2-methylphenyl)benzamide)

4. Purification

Click to download full resolution via product page

Caption: Synthesis workflow for Fast Violet B base.
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Diazotization of Fast Violet B Base

Fast Violet B Base
(Aromatic Primary Amine)

Fast Violet B Salt
(Benzenediazonium ion)

Diazotization

NaNO2, HCl(aq)
0-5 °C

Coupling with Naphthol
or other component

Azo Dye
(Colored Precipitate)

Azo Coupling

Click to download full resolution via product page

Caption: Reaction pathway from Fast Violet B base to an azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216815#fast-violet-b-base-chemical-identity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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